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Introduction
Sodium silicate, also known as water glass, is a crucial inorganic chemical compound widely

employed in the ceramics industry as a deflocculant.[1][2][3] Its primary function is to reduce

the viscosity of ceramic slips—suspensions of ceramic particles in a liquid, typically water—

without increasing the water content.[4][5] This allows for the creation of fluid, pourable slips

with high solid content, which is essential for various ceramic forming processes, most notably

slip casting.[6][7] A well-deflocculated slip ensures a homogenous green body with reduced

defects, such as cracking during drying and firing.[5]

Mechanism of Action
Sodium silicate functions as a deflocculant by altering the surface chemistry of the ceramic

particles suspended in the slip.[8][9] When added to the slip, it introduces sodium ions (Na+)

and silicate anions (SiO3^2-). The silicate anions adsorb onto the surface of the ceramic

particles, imparting a net negative charge.[4][10] This creates electrostatic repulsion between

the individual particles, overcoming the van der Waals forces that cause them to agglomerate

or "flocculate".[4][9] The result is a stable, dispersed suspension with significantly lower

viscosity.[4]
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The following table summarizes key quantitative parameters for the preparation and quality

control of ceramic slips using sodium silicate as a deflocculant. These values are typical

starting points and may require optimization based on the specific ceramic body, equipment,

and environmental conditions.[11][12][13]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b073388?utm_src=pdf-body
https://ceramics.lifetips.com/tip/58769/molds-casting/slips/measuring-viscosity.html
https://ceramic-resource.com/troubleshooting-and-adjusting-slip-consistency/
https://www.ceramicraft.com.au/learning/how-to-make-and-adjust-clay-casting-slip.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Typical Target
Range

Measurement
Method

Notes

Specific Gravity 1.70 - 1.85 g/mL

Hydrometer or

Weight-Volume

Method

This reflects the

solids-to-water ratio. It

should be established

before fine-tuning

viscosity.[11][12]

Viscosity (Flow Time) 100 - 130 seconds

Ford Cup (#4 orifice)

or Viscometer[13][14]

[15]

A common method

involves timing the

flow of a set volume of

slip (e.g., 500ml).[13]

Sodium Silicate

Concentration (as

received)

0.1% - 0.5% by weight

of dry materials
-

This is a starting

range; the optimal

amount should be

determined

experimentally.[4][8] It

is often diluted with

water (e.g., 50/50)

before addition.[3][13]

pH of Slip
4.82 - 6.16 (for some

clays)
pH meter

The pH of the slip can

influence the

effectiveness of the

deflocculant.[8]

Particle Size
Colloidal range (0.1-

10 µm)

Laser Diffraction (e.g.,

Malvern Mastersizer)

or Zeta Potential

Analyzer[16][17][18]

A well-dispersed slip

with a controlled

particle size

distribution is crucial

for producing strong,

defect-free ceramics.

[17]
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This protocol outlines the steps for preparing a ceramic casting slip using sodium silicate as a

deflocculant.

Materials and Equipment:

Dry ceramic powder blend

Distilled water[19]

Sodium silicate solution

Soda ash (optional, often used in conjunction with sodium silicate)[2][7]

Barium carbonate (optional, for specific formulations)[13]

High-shear mixer

Graduated cylinders and beakers

Weighing scale

Sieve (60-80 mesh)[19]

Procedure:

Calculate Batch Formulation: Determine the required amounts of dry ceramic powder, water,

and deflocculants based on the desired batch size and target specific gravity. A common

starting point is a 50/50 ratio of plastic (clays) to non-plastic (fillers and fluxes) materials.[7]

Prepare Deflocculant Solution: Dilute the concentrated sodium silicate solution with an

equal part of distilled water (1:1 ratio) to allow for more controlled addition.[3][13]

Initial Mixing:

Pour the calculated amount of distilled water into the mixer.

If using, add soda ash and/or barium carbonate to the water and mix for several minutes

until dissolved.[13]
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Add a small initial portion (approximately one-third) of the diluted sodium silicate solution

to the water.[13]

Addition of Dry Materials:

While continuously mixing, slowly add the pre-weighed dry ceramic powder to the water.

[19] Add the powder in increments, allowing each addition to be fully incorporated before

adding the next.

As the slip thickens, add the remaining diluted sodium silicate solution in small

increments.[13][19] A noticeable decrease in viscosity should be observed after each

addition.

Homogenization and Aging:

Continue mixing for a predetermined time (e.g., 15-30 minutes) to ensure complete

homogenization.

Allow the slip to age for at least 12-24 hours.[13] This allows for complete hydration of the

clay particles and stabilization of the slip's rheological properties.

Sieving: After aging, pass the slip through a 60-80 mesh sieve to remove any remaining

agglomerates and ensure a smooth, uniform consistency.[19]

Measurement of Specific Gravity
Procedure (Weight-Volume Method):

Weigh an empty, dry container of a known volume (e.g., a 100 mL graduated cylinder) and

record the weight.

Fill the container with the ceramic slip to the known volume mark.

Weigh the filled container and subtract the weight of the empty container to determine the

net weight of the slip.

Calculate the specific gravity by dividing the net weight of the slip by its volume. For

example, if 100 mL of slip weighs 178 g, the specific gravity is 1.78.[12]
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Measurement of Viscosity
Procedure (Ford Cup Method):

Ensure the Ford cup and the slip are at a consistent temperature.

Hold the Ford cup level and fill it with the ceramic slip, allowing it to overflow slightly into the

surrounding channel.

Use a flat plate to slide across the top of the cup, leveling the slip.

Place a finger over the orifice and position a collection container below.

Simultaneously remove your finger from the orifice and start a stopwatch.

Stop the stopwatch as soon as the continuous stream of slip breaks. The elapsed time in

seconds is the viscosity measurement.[12][14][15]

Particle Size Analysis
Procedure (Laser Diffraction):

Follow the instrument manufacturer's instructions for the laser diffraction particle size

analyzer (e.g., Malvern Mastersizer).

Prepare a dilute suspension of the ceramic slip in a suitable dispersant (usually deionized

water).

Introduce the suspension into the instrument's measurement cell.

The instrument will measure the angular distribution of scattered laser light and calculate the

particle size distribution.[16]
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Caption: Experimental workflow for ceramic slip preparation and quality control.
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Caption: Mechanism of deflocculation by sodium silicate in a ceramic slip.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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